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Compound of Interest

Compound Name: CAY10499

Cat. No.: B10767128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a CAY10499 stock

solution for use in cell culture experiments. CAY10499 is a non-selective lipase inhibitor with

demonstrated activity against monoacylglycerol lipase (MAGL), hormone-sensitive lipase

(HSL), and fatty acid amide hydrolase (FAAH).[1][2][3][4] Proper preparation and handling of

this compound are crucial for obtaining accurate and reproducible experimental results.

Chemical Properties and Data
A summary of the key quantitative data for CAY10499 is presented in the table below for easy

reference.
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Property Value Reference

Molecular Formula C₁₈H₁₇N₃O₅ [5]

Molecular Weight 355.35 g/mol [5]

Solubility in DMSO 10 mM or 20 mg/mL [1][5]

Solubility in Ethanol 2 mg/mL [1]

Storage (Solid) -20°C [6]

Stability (Solid) ≥ 4 years at -20°C [1][6]

Storage (Stock Solution) -20°C or -80°C (aliquoted)

Experimental Protocols
Protocol 1: Preparation of a 10 mM CAY10499 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CAY10499 in dimethyl

sulfoxide (DMSO). This concentration is a common starting point for subsequent dilutions to

working concentrations for cell culture experiments.

Materials:

CAY10499 powder

Anhydrous or sterile-filtered Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sterile disposable syringe

Sterile 0.22 µm syringe filter (PTFE or nylon membrane, DMSO-compatible)
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Safety Precautions: Before handling, review the Safety Data Sheet (SDS) for CAY10499 and

DMSO. Perform all steps in a chemical fume hood or a biological safety cabinet to ensure

sterility and safety.

Weighing CAY10499: Accurately weigh out the desired amount of CAY10499 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

3.55 mg of CAY10499.

Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 355.35 g/mol

Desired Volume (V) = 1 mL = 0.001 L

Mass (g) = M x MW x V = 0.01 mol/L x 355.35 g/mol x 0.001 L = 0.00355 g = 3.55 mg

Dissolving CAY10499: Transfer the weighed CAY10499 powder to a sterile amber

microcentrifuge tube. Add the calculated volume of anhydrous or sterile-filtered DMSO. In

this example, add 1 mL of DMSO.

Solubilization: Tightly cap the tube and vortex thoroughly until the CAY10499 is completely

dissolved. Gentle warming in a 37°C water bath can aid in dissolution if necessary. Visually

inspect the solution to ensure no particulate matter remains.

Sterile Filtration (Recommended): To ensure the sterility of the stock solution for cell culture

applications, it is highly recommended to filter it through a 0.22 µm sterile syringe filter.[2][7]

[8]

Attach the sterile syringe filter to a new sterile disposable syringe.

Draw the CAY10499/DMSO solution into the syringe.
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Carefully dispense the solution through the filter into a new sterile, labeled amber

microcentrifuge tube or cryovial.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term

storage. Properly label the aliquots with the compound name, concentration, solvent, and

date of preparation.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the 10 mM CAY10499 stock solution to a final working

concentration in cell culture medium. It is critical to maintain the final DMSO concentration in

the culture medium at a non-toxic level, typically ≤ 0.1% (v/v), although some cell lines may

tolerate up to 0.5%.[5][9] A vehicle control (medium with the same final concentration of DMSO)

should always be included in experiments.

Procedure:

Thaw Stock Solution: Thaw one aliquot of the 10 mM CAY10499 stock solution at room

temperature.

Serial Dilution (if necessary): For very low working concentrations, it may be necessary to

perform an intermediate dilution of the stock solution in sterile DMSO or cell culture medium.

Final Dilution: Directly add the appropriate volume of the 10 mM CAY10499 stock solution to

the pre-warmed cell culture medium to achieve the desired final concentration.

Example for a 10 µM working concentration: To prepare 10 mL of cell culture medium with

a final CAY10499 concentration of 10 µM, add 10 µL of the 10 mM stock solution.

Calculation (M1V1 = M2V2):

M1 = 10 mM = 10,000 µM

V1 = ?
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M2 = 10 µM

V2 = 10 mL

V1 = (M2 x V2) / M1 = (10 µM x 10 mL) / 10,000 µM = 0.01 mL = 10 µL

The final DMSO concentration in this example would be 0.1% (10 µL in 10 mL).

Mixing: Gently mix the medium containing CAY10499 by swirling or inverting the tube/flask

before adding it to the cells.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

CAY10499) to an equivalent volume of cell culture medium. In the example above, this would

be 10 µL of DMSO in 10 mL of medium.

Visualizations
Workflow for CAY10499 Stock Solution Preparation
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Workflow for CAY10499 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a sterile stock solution of

CAY10499.
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CAY10499 Mechanism of Action

Simplified Signaling Context of CAY10499

Lipases

Substrates

Products

CAY10499

MAGL HSLFAAH

Arachidonic Acid

 Hydrolysis

Fatty Acids

 Hydrolysis Hydrolysis

Endocannabinoids
(e.g., 2-AG, Anandamide) Triglycerides

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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